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Compound of Interest

Compound Name: CP-346086

Cat. No.: B15613185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the published efficacy of CP-346086, a

potent inhibitor of the Microsomal Triglyceride Transfer Protein (MTP). By summarizing key

experimental data and detailing methodologies, this document serves as a resource for

researchers seeking to understand and potentially replicate findings related to this compound.

The guide also offers a comparison with an alternative MTP inhibitor, Lomitapide, to provide a

broader context of its therapeutic potential.

Mechanism of Action: Inhibition of MTP
CP-346086 exerts its lipid-lowering effects by directly inhibiting the Microsomal Triglyceride

Transfer Protein (MTP). MTP is a critical intracellular lipid transfer protein essential for the

assembly and secretion of apolipoprotein B (apoB)-containing lipoproteins, namely very-low-

density lipoprotein (VLDL) in the liver and chylomicrons in the intestine.[1] By blocking MTP,

CP-346086 effectively reduces the secretion of these lipoproteins, leading to a significant

decrease in plasma levels of triglycerides, total cholesterol, VLDL cholesterol, and low-density

lipoprotein (LDL) cholesterol.[1]
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The following diagram illustrates the key steps in VLDL assembly and the point of intervention

for CP-346086.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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